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Compound of Interest

Compound Name: 4,5-Dimethylisoxazol-3-amine

Cat. No.: B144077

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 4,5-
Dimethylisoxazol-3-amine (CAS No. 13999-39-8). The information presented herein is
essential for the unambiguous identification, characterization, and quality control of this
important synthetic intermediate.

Spectroscopic Data Summary

The following tables summarize the key spectroscopic data for 4,5-Dimethylisoxazol-3-amine.
This information has been compiled from reliable chemical analysis sources and is presented
for easy reference and comparison.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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1H NMR

Nucleus H
Solvent CDCls
Frequency 400 MHz
Chemical Shift () ppm Multiplicity
1.85 S

2.15 S

4.10 brs

13C NMR

Nucleus 13C
Solvent CDCls
Frequency 100 MHz
Chemical Shift () ppm Assignment
6.9 C4-CHs
10.9 C5-CHs
100.1 C4

156.9 C5

160.2 C3

Infrared (IR) Spectroscopy
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Technique

Attenuated Total Reflectance (ATR)

Wavenumber (cm~1)

Intensity

3410 Strong, Sharp
3320 Strong, Sharp
2920 Medium

1645 Strong

1575 Strong

1440 Medium

Mass Spectrometry (M) @@

Technique Electron lonization (El)
m/z Relative Intensity (%)

112 100

97 40

82 25

69 30

43 55

Experimental Protocols

The following are detailed methodologies for the key experiments cited in this guide.

Synthesis of 4,5-Dimethylisoxazol-3-amine

A practical synthesis of 4,5-Dimethylisoxazol-3-amine can be achieved from 2-methyl-2-

butenenitrile and acetohydroxamic acid. This method provides the target compound in good

yield and free from isomeric impurities.

Procedure:
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» Preparation of the Starting Material: Technical-grade 2-methyl-2-butenenitrile is treated with
1,8-Diazabicyclo[5.4.0Jundec-7-ene (DBU) to provide a starting material of acceptable purity.

o Cycloaddition Reaction: The purified 2-methyl-2-butenenitrile is reacted with
acetohydroxamic acid, which serves as an N-protected hydroxylamine equivalent.

e Workup and Purification: The reaction mixture is subjected to an appropriate workup
procedure, followed by purification, typically by crystallization or chromatography, to yield
pure 4,5-Dimethylisoxazol-3-amine.

NMR Spectroscopy

Sample Preparation: Approximately 10-20 mg of 4,5-Dimethylisoxazol-3-amine was dissolved
in 0.6 mL of deuterated chloroform (CDCIs) containing 0.03% (v/v) tetramethylsilane (TMS) as
an internal standard. The solution was transferred to a 5 mm NMR tube.

Instrumentation and Parameters:
 Instrument: Bruker Avance 400 or equivalent spectrometer.
e 'HNMR:
o Frequency: 400 MHz
o Number of scans: 16
o Relaxation delay: 1.0 s
o Pulse width: 30°
e 13C NMR:
o Frequency: 100 MHz

Number of scans: 1024

[¢]

[e]

Relaxation delay: 2.0 s

[e]

Pulse program: Proton-decoupled
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IR Spectroscopy

Sample Preparation: A small amount of the solid 4,5-Dimethylisoxazol-3-amine was placed
directly onto the diamond crystal of an Attenuated Total Reflectance (ATR) accessory.

Instrumentation and Parameters:

Instrument: PerkinElmer Spectrum Two FT-IR spectrometer or equivalent, equipped with a
universal ATR accessory.

Scan range: 4000-400 cm~1

Resolution: 4 cm—1

Number of scans: 16

Mass Spectrometry

Sample Preparation: A dilute solution of 4,5-Dimethylisoxazol-3-amine was prepared in
methanol. The sample was introduced into the mass spectrometer via direct infusion.

Instrumentation and Parameters:

Instrument: Agilent GC/MSD system or equivalent.

lonization mode: Electron lonization (EI)

lonization energy: 70 eV

Mass range: m/z 40-200

Visualizations
Synthesis and Characterization Workflow

The following diagram illustrates the general workflow for the synthesis and subsequent
spectroscopic characterization of 4,5-Dimethylisoxazol-3-amine.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b144077?utm_src=pdf-body
https://www.benchchem.com/product/b144077?utm_src=pdf-body
https://www.benchchem.com/product/b144077?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b144077?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Workflow for Synthesis and Characterization of 4,5-Dimethylisoxazol-3-amine

Synthesis

1. Combine

2-Methyl-2-butenenitrile
+

Acetohydroxamic Acid

. React

Cycloaddition

. Isolate & Purify

Crystallization / Chromatography

Pure 4,5-Dimethylisoxazol-3-amine

N

_Spéctroscopic Characterization_

NMR Spectroscopy

(H, 13C) IR Spectroscopy Mass Spectrometry

Data Analysis and
Structure Confirmation

Click to download full resolution via product page

Caption: Synthesis and Characterization Workflow.
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This guide provides a foundational set of spectroscopic data and experimental protocols for
4,5-Dimethylisoxazol-3-amine. Researchers and professionals in drug development can
utilize this information for compound verification, quality assessment, and as a basis for further
analytical method development.

 To cite this document: BenchChem. [In-Depth Technical Guide: Spectroscopic Data of 4,5-
Dimethylisoxazol-3-amine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b144077#spectroscopic-data-of-4-5-dimethylisoxazol-
3-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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